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Abstract

2-Methylheptanoic acid, a methyl-branched, medium-chain saturated fatty acid, is emerging
as a molecule of interest in various biological contexts. While traditionally recognized for its role
as a flavoring agent and its presence in natural sources like honey, recent research into the
broader class of branched-chain fatty acids (BCFAs) suggests a more complex and significant
role in cellular processes. This technical guide provides a comprehensive overview of the
known and potential biological significance of 2-methylheptanoic acid, with a focus on its
metabolic origins, potential signaling functions, and roles in chemical communication. This
document synthesizes current knowledge, presents available data in a structured format, and
outlines detailed experimental protocols to facilitate further investigation into its therapeutic and
industrial potential.

Introduction

2-Methylheptanoic acid (C8H1602) is a carboxylic acid with a seven-carbon chain and a
methyl group at the alpha-position.[1] As a member of the branched-chain fatty acid (BCFA)
family, it shares structural similarities with other biologically active lipids. BCFAs are
increasingly recognized for their diverse roles in physiology and pathophysiology, including
influences on lipid metabolism, inflammation, and cellular signaling.[2] While specific research
on 2-methylheptanoic acid is limited, its structural characteristics suggest it may participate in
similar biological pathways as other well-studied BCFAs. This guide aims to consolidate the
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existing, albeit limited, information on 2-methylheptanoic acid and to provide a framework for
future research by detailing relevant experimental methodologies.

Physicochemical Properties

A clear understanding of the physical and chemical properties of 2-methylheptanoic acid is
fundamental to interpreting its biological activity and designing relevant experiments.

Property Value Reference
Molecular Formula C8H1602 [3]
Molecular Weight 144.21 g/mol

CAS Number 1188-02-9

Appearance Clear, slightly yellow liquid [1]

Boiling Point 140 °C at 30 mmHg

Density 0.906 g/mL at 25 °C

Solubility Sparingly soluble in water [1]

Biosynthesis and Metabolism

The metabolic pathways of 2-methylheptanoic acid are not fully elucidated but can be inferred
from the metabolism of other 2-methyl branched-chain fatty acids.

Biosynthesis

2-Methylheptanoic acid is likely derived from the catabolism of the branched-chain amino acid
isoleucine.[4][5] The biosynthesis of isoleucine itself can originate from 2-methylbutyric acid in
some anaerobic bacteria, highlighting a close metabolic relationship between these branched-
chain molecules.[4] The proposed biosynthetic pathway involves the conversion of isoleucine to
its corresponding a-keto acid, followed by oxidative decarboxylation and subsequent chain

elongation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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